Cas no 1805137-43-2 (Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate)

• Product Name: Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate
• CAS No: 1805137-43-2
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4915896
• Update Time: 2025-10-23

Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-7(15)4-5-3-6(8(11)12)10(16)14-9(5)13/h3,8H,2,4H2,1H3,(H3,13,14,16)
• InChI Key： NMSJQWXLYFDDDZ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(C=1)CC(=O)OCC)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate

Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate: A Comprehensive Overview

Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate, with the CAS number 1805137-43-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group, a difluoromethyl group, and a hydroxyl group. The ethyl acetate moiety further enhances its chemical properties, making it a versatile molecule for various applications.

The pyridine ring is a fundamental structural component of this compound, providing a rigid framework that influences its electronic properties. The amino group at position 2 contributes to the compound's basicity and potential for hydrogen bonding, which are critical in many biological interactions. The difluoromethyl group at position 5 introduces fluorine atoms, which are known for their electronegativity and ability to modulate the physical and chemical properties of molecules. This substitution can enhance the compound's stability and bioavailability. The hydroxyl group at position 6 adds hydrophilic character, potentially improving solubility in aqueous environments.

Recent studies have highlighted the potential of Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate in drug discovery. Researchers have explored its role as a lead compound in the development of new pharmaceutical agents targeting various diseases. For instance, its ability to interact with specific protein targets has been investigated in the context of cancer therapy and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of substituents at specific positions. The use of advanced catalytic systems has enabled chemists to achieve high yields and selectivity in these reactions.

In terms of biological activity, Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate has shown promising results in preclinical studies. Its ability to inhibit certain enzymes involved in disease pathways has been extensively studied. For example, it has demonstrated potential as an inhibitor of kinases associated with cancer cell proliferation.

The difluoromethyl group plays a crucial role in modulating the compound's pharmacokinetic properties. Fluorinated compounds often exhibit improved metabolic stability due to the resistance of carbon-fluorine bonds to enzymatic cleavage. This characteristic makes Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate a valuable candidate for drug development programs aiming for long-lasting therapeutic effects.

Moreover, the hydroxyl group at position 6 contributes to the compound's solubility and bioavailability. This feature is essential for ensuring that the compound can be effectively absorbed into systemic circulation after administration, whether orally or through other routes.

Recent advancements in computational chemistry have allowed researchers to model the interactions between Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate and its target proteins with unprecedented accuracy. These studies provide insights into the molecular mechanisms underlying its biological activity and guide further optimization efforts.

In conclusion, Ethyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate is a compound with significant potential in various fields due to its unique structure and promising biological properties. Ongoing research continues to uncover new applications and refine its utility as a lead compound in drug discovery.